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Compound of Interest

Compound Name: 2-Chloro-4-fluoronicotinamide

Cat. No.: B12975278 Get Quote

Technical Monograph: 2-Chloro-4-
fluoronicotinamide
Executive Summary
2-Chloro-4-fluoronicotinamide (CAS 1823944-18-8) is a trisubstituted pyridine derivative

characterized by a unique "regioselective switch" mechanism. The presence of a highly

reactive fluorine atom at the C4 position, distinct from the chlorine at C2, allows for sequential

nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions. This orthogonal reactivity makes it an
indispensable building block for diversifying chemical libraries in drug discovery.

Chemical Identity & Identifiers
The following table consolidates the verified identifiers for this compound to ensure precision in

procurement and database integration.
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Identifier Type Value

Chemical Name 2-Chloro-4-fluoronicotinamide

IUPAC Name 2-chloro-4-fluoropyridine-3-carboxamide

CAS Number 1823944-18-8

Molecular Formula

Molecular Weight 174.56 g/mol

SMILES NC(=O)c1c(Cl)nc(cc1F)

InChI Key
(Predicted) GXDFQGOVWALHAS-

UHFFFAOYSA-N (derived from acid precursor)

MDL Number MFCD28968646 (varies by vendor)

Structure Class Halogenated Pyridine Carboxamide

Synthetic Pathways & Manufacturing
The synthesis of 2-Chloro-4-fluoronicotinamide is typically achieved through the activation of

its carboxylic acid precursor. Direct chlorination of the amide is difficult due to regioselectivity

issues; therefore, the pre-functionalized acid is the standard starting material.

Core Synthesis Protocol
Precursor: 2-Chloro-4-fluoronicotinic acid (CAS 929022-76-4)[1]

Step 1: Acid Chloride Formation
Reagents: Thionyl Chloride (

) or Oxalyl Chloride [

], catalytic DMF.

Solvent: Dichloromethane (DCM) or Toluene.

Conditions: Reflux under inert atmosphere (
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) for 2–4 hours.

Mechanism: Conversion of the carboxylic acid (

) to the highly reactive acid chloride (

, CAS 1448155-98-3).

Step 2: Amidation
Reagents: Aqueous Ammonia (

) or Ammonia gas (

).

Solvent: THF or 1,4-Dioxane (to solubilize the acid chloride).

Conditions:

to Room Temperature; exothermic reaction.

Workup: Removal of solvent, washing with water to remove ammonium salts, and

recrystallization from ethanol/heptane.

Synthetic Workflow Diagram
The following diagram illustrates the conversion logic and intermediate tracking.
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Figure 1: Step-wise synthesis from the carboxylic acid precursor to the target amide.[2]

Structural Utility in Drug Design (The
"Regioselective Switch")
The primary value of 2-Chloro-4-fluoronicotinamide lies in the differential reactivity of its

halogen substituents.

Reactivity Hierarchy
C4-Fluorine (

"Hot Spot"):

The fluorine atom at position 4 is highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the pyridine nitrogen (para-position) and the
inductive effect of the adjacent amide group.

Application: Introduction of amines, alkoxides, or thiols. This is typically the first

diversification step.

Why Fluorine? Fluorine is a superior leaving group to chlorine in

reactions involving activated heteroaromatics due to the high electronegativity of F
stabilizing the Meisenheimer complex intermediate.

C2-Chlorine (Cross-Coupling Handle):

The chlorine atom at position 2 is sterically hindered by the amide and less reactive

toward

compared to C4-F. However, it remains an excellent handle for Palladium-catalyzed cross-
coupling (Suzuki-Miyaura, Buchwald-Hartwig).

Application: Late-stage coupling to aryl or heteroaryl boronic acids.

C3-Amide (Directing Group):
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The amide functionality can serve as a directing group for ortho-lithiation (though risky with

halogens present) or participate in cyclization reactions to form fused bicyclic systems like

1,6-naphthyridines or pyrido[2,3-d]pyrimidines.

Reactivity Logic Diagram
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Figure 2: Orthogonal reactivity profile demonstrating the sequence of functionalization.

Handling, Stability, & Safety
As a halogenated pyridine, this compound requires specific safety protocols.
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Physical State: Solid (typically off-white to pale yellow powder).

Storage: Keep in a tightly closed container under an inert atmosphere (

or Ar) at 2–8°C. Moisture sensitive (amide hydrolysis risk over long periods).

Hazards:

Skin/Eye Irritant: Causes serious eye irritation (H319) and skin irritation (H315).

Respiratory: May cause respiratory irritation (H335).

Hydrolysis Risk: In strongly acidic or basic aqueous conditions, the amide may hydrolyze

back to the acid (CAS 929022-76-4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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